Cas no 896301-68-1 (9-(1,3-benzodioxol-5-yl)-2-(furan-2-yl)-8-oxo-7H-purine-6-carboxamide)

• Product Name: 9-(1,3-benzodioxol-5-yl)-2-(furan-2-yl)-8-oxo-7H-purine-6-carboxamide
• CAS No: 896301-68-1
• MF: C₁₇H₁₁N₅O₅
• MW: 365.299742937088
• CID: 6304938
• PubChem ID: 7267867
• Update Time: 2025-05-23

9-(1,3-benzodioxol-5-yl)-2-(furan-2-yl)-8-oxo-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2565-0387
• 9-(2H-1,3-benzodioxol-5-yl)-2-(furan-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• 9-(1,3-benzodioxol-5-yl)-2-(furan-2-yl)-8-oxo-7H-purine-6-carboxamide
• AKOS024660675
• 896301-68-1
• 9-(benzo[d][1,3]dioxol-5-yl)-2-(furan-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• Inchi： 1S/C17H11N5O5/c18-14(23)12-13-16(21-15(19-12)10-2-1-5-25-10)22(17(24)20-13)8-3-4-9-11(6-8)27-7-26-9/h1-6H,7H2,(H2,18,23)(H,20,24)
• InChI Key： ZVCPDYCJSRERLM-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)N1C(NC2C(C(N)=O)=NC(C3=CC=CO3)=NC1=2)=O

Computed Properties

• Exact Mass: 365.07601847g/mol
• Monoisotopic Mass: 365.07601847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on 9-(1,3-benzodioxol-5-yl)-2-(furan-2-yl)-8-oxo-7H-purine-6-carboxamide

9-(1,3-Benzodioxol-5-yl)-2-(furan-2-yl)-8-oxo-7H-purine-6-carboxamide: A Comprehensive Overview

The compound 9-(1,3-benzodioxol-5-yl)-2-(furan-2-yl)-8-oxo-7H-purine-6-carboxamide (CAS No. 896301-68-1) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities and applications in drug development. The structure of this molecule is characterized by a purine ring system, which is a heterocyclic aromatic compound consisting of two fused rings: a pyrimidine ring and an imidazole ring. The substituents attached to the purine core include a benzodioxole group at position 9, a furan group at position 2, and an oxo group at position 8, along with a carboxamide group at position 6.

The benzodioxole group (1,3-benzodioxol-5-yl) is a substituted benzene ring fused with a dioxole ring. This substituent is known to enhance the stability and bioavailability of the molecule due to its electron-donating properties. The furan group (furan-2-yl), on the other hand, is a five-membered aromatic heterocycle containing one oxygen atom. Furan derivatives are widely studied for their potential as antioxidants and anti-inflammatory agents. The presence of both these groups in the molecule suggests that it may exhibit multifaceted biological activities.

The purine core of this compound is further modified by an oxo group (8-keto) and a carboxamide group (6-carboxamide). The oxo group introduces a ketone functionality, which can participate in various biochemical reactions, such as hydrogen bonding and enzymatic interactions. The carboxamide group, being an amide derivative of a carboxylic acid, is known for its ability to form hydrogen bonds and stabilize protein-ligand interactions. These features make this compound an attractive candidate for drug design targeting specific protein kinases or enzymes.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. For instance, researchers have explored its role as an inhibitor of certain kinases involved in cancer progression. The benzodioxole group has been shown to enhance the selectivity of the molecule towards specific kinase targets, while the furan group contributes to its ability to penetrate cellular membranes efficiently. These findings underscore the importance of structural modifications in optimizing drug efficacy.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in materials science. The unique electronic properties of the purine core and its substituents make it a promising candidate for applications in organic electronics and optoelectronics. For example, studies have demonstrated that this compound can serve as a building block for constructing advanced materials with tailored electronic properties.

The synthesis of 9-(1,3-benzodioxol-5-yl)-2-(furan-2-yl)-8-oxo-7H-purine-6-carboxamide involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Key steps in its synthesis include the formation of the purine core through condensation reactions, followed by selective substitution at specific positions to introduce the desired functional groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed its molecular structure and provided insights into its conformational flexibility and stability under various conditions.

In conclusion, 9-(1,3-benzodioxol-5-yl)-2-(furan-2-y